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Compound of Interest

Compound Name: Vitrabond

CAS No.: 126338-82-7

Cat. No.: B1178313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluoride release kinetics of

Vitrebond™, a resin-modified glass ionomer (RMGI) cement widely used in dentistry as a liner

or base under various restorative materials. This document summarizes key quantitative data

from multiple studies, details the experimental protocols for assessing fluoride release, and

illustrates the underlying chemical mechanisms and experimental workflows.

Introduction to Vitrebond™ and Fluoride Release
Vitrebond™ is a dual-cure RMGI, meaning it sets through both a rapid light-activated

polymerization and a slower, sustained acid-base reaction. Its composition includes a

fluoroaluminosilicate glass powder and a liquid of modified polyacrylic acid with pendant

methacrylate groups, HEMA (2-hydroxyethylmethacrylate), water, and photoinitiators. The

fluoride-releasing capability of Vitrebond™ is a key attribute, contributing to the prevention of

secondary caries at the restoration margin.[1] This sustained release is primarily due to the

ongoing ionic chelation reaction characteristic of glass ionomer cements.
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Quantitative Analysis of Fluoride Release
The fluoride release from Vitrebond™ is characterized by an initial "burst effect" within the first

24-48 hours, followed by a prolonged period of lower, sustained release.[2] This long-term

release has been observed for up to 740 days in in-vitro studies.[3][4] The rate and cumulative

amount of fluoride released can be influenced by environmental factors such as the storage

medium and pH.[2]

Cumulative Fluoride Release Data
The following table summarizes the cumulative fluoride release from Vitrebond™ as reported in

various in-vitro studies.

Time
Cumulative Fluoride
Release (ppm)

Study Notes

21 days 1.226

Immersed in deionized water.

This is equivalent to a

cumulative release of 0.119

Molar (mol/L).

Daily Fluoride Release Data
The daily fluoride release from Vitrebond™ is highest in the initial period and gradually

decreases over time.

Time
Daily Fluoride Release
(ppm)

Study Notes

Day 1-2 5.28 Immersed in deionized water.

First Weekend 7.24 Immersed in deionized water.

Second Weekend 8.22 Immersed in deionized water.

Third Weekend 9.20 Immersed in deionized water.

In-Vivo Fluoride Release Data
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In-vivo studies have demonstrated a significant increase in salivary fluoride concentrations

following the placement of Vitrebond™ restorations.

Time
Salivary Fluoride
Concentration (ppm)

Study Notes

Baseline 0.04
Unstimulated saliva before

restoration placement.[3][5]

3 Weeks 0.8
Unstimulated saliva after

restoration placement.[3][5]

1 Year 0.3
Unstimulated saliva after

restoration placement.[3][5]

Experimental Protocols for Fluoride Release
Measurement
The following section details a typical experimental protocol for quantifying the fluoride release

from Vitrebond™ in an in-vitro setting.

Materials and Equipment
Vitrebond™ powder and liquid

Mixing pad and spatula

Cylindrical molds (e.g., 10 mm diameter, 2 mm thickness)

Cellulose or acetate strips

Glass slides

Light-curing unit (minimum wavelength of 400 mW/cm²)

Deionized water or other specified immersion medium

Polyethylene vials with caps
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Fluoride ion-selective electrode (ISE)

Ion analyzer or pH/mV meter

Total Ionic Strength Adjustment Buffer (TISAB)

Standard fluoride solutions for calibration

Incubator set at 37°C

Sample Preparation
Mixing: Dispense one level scoop of Vitrebond™ powder and one drop of liquid onto a

mixing pad. Mix rapidly for 10-15 seconds to a smooth, glossy consistency.

Molding: Place the mixed cement into the cylindrical molds, slightly overfilling.

Curing: Cover the top and bottom surfaces of the mold with cellulose or acetate strips and

press between two glass slides to extrude excess material. Light-cure the specimen through

the glass slide for the manufacturer-recommended time (e.g., 30 seconds).

Demolding: Carefully remove the cured specimen from the mold.

Pre-washing: Rinse the specimens with deionized water to remove any loosely adherent

particles.

Fluoride Release Measurement
Immersion: Place each specimen in a sealed polyethylene vial containing a specific volume

of immersion medium (e.g., 10 mL of deionized water).

Incubation: Store the vials in an incubator at 37°C.

Eluate Collection: At predetermined time intervals (e.g., 1, 2, 3, 7, 14, 21, and 28 days),

remove the specimen from the vial and transfer it to a new vial containing fresh immersion

medium.

Fluoride Analysis:
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Add TISAB to the collected eluate in a 1:10 or other specified ratio to adjust the ionic

strength and decomplex fluoride ions.

Calibrate the fluoride ISE using a series of standard fluoride solutions.

Measure the fluoride concentration (in ppm or mg/L) of the eluate using the calibrated

electrode and ion analyzer.

Data Calculation: Calculate the cumulative fluoride release by summing the amount of

fluoride released at each time interval. The daily release rate can also be determined.

Visualizations
Vitrebond™ Setting and Fluoride Release Mechanism
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Vitrebond™ Setting and Fluoride Release Mechanism

Mixing
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Experimental Workflow for Fluoride Release Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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